2-[(4,7-dimethoxy-1H-indol-2-yl)formamido]-2-phenylacetic acid

• Molecular Formula: C19H18N2O5
• Molecular Weight: 354.4 g/mol
• IUPAC Name: 2-[(4,7-dimethoxy-1H-indole-2-carbonyl)amino]-2-phenylacetic acid
• InChI: InChI=1S/C19H18N2O5/c1-25-14-8-9-15(26-2)17-12(14)10-13(20-17)18(22)21-16(19(23)24)11-6-4-3-5-7-11/h3-10,16,20H,1-2H3,(H,21,22)(H,23,24)
• InChI Key: IWFKXMXHKHTPHT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C=C(NC2=C(C=C1)OC)C(=O)NC(C3=CC=CC=C3)C(=O)O

Description

2-[(4,7-dimethoxy-1H-indol-2-yl)formamido]-2-phenylacetic acid is a complex organic compound that belongs to the class of indole derivatives. Indole derivatives are significant due to their presence in various natural products and their biological activities. This compound is characterized by the presence of an indole ring substituted with methoxy groups and a phenylacetic acid moiety.

Preparation Methods

The synthesis of 2-[(4,7-dimethoxy-1H-indol-2-yl)formamido]-2-phenylacetic acid involves several steps. One common synthetic route includes the installation of the gramine side chain on an indole precursor using N,N-dimethylmethylene ammonium chloride in acetic acid, followed by the elimination of the tosyl masking group . Industrial production methods may involve similar steps but optimized for large-scale synthesis, ensuring high yield and purity.

Chemical Reactions Analysis

2-[(4,7-dimethoxy-1H-indol-2-yl)formamido]-2-phenylacetic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the indole ring, especially at positions activated by the methoxy groups. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

2-[(4,7-dimethoxy-1H-indol-2-yl)formamido]-2-phenylacetic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: This compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic uses.

Industry: It may be used in the development of new materials or as an intermediate in the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of 2-[(4,7-dimethoxy-1H-indol-2-yl)formamido]-2-phenylacetic acid involves its interaction with specific molecular targets. The indole ring can interact with various enzymes and receptors, modulating their activity. The methoxy groups and the phenylacetic acid moiety may also contribute to its binding affinity and specificity. The exact pathways involved depend on the biological context and the specific targets being studied .

Comparison with Similar Compounds

Similar compounds to 2-[(4,7-dimethoxy-1H-indol-2-yl)formamido]-2-phenylacetic acid include other indole derivatives such as:

• 2-[(4,7-dimethoxy-1H-indol-2-yl)formamido]propanoic acid
• 4-hydroxy-2-quinolones These compounds share structural similarities but differ in their specific substituents and biological activities. The unique combination of the indole ring with methoxy groups and the phenylacetic acid moiety makes this compound distinct in its properties and potential applications.